1,2-Benzenediamine, N1-(3-chlorophenyl)-

• IUPAC Name: 2-N-(3-chlorophenyl)benzene-1,2-diamine
• InChI: InChI=1S/C12H11ClN2/c13-9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14/h1-8,15H,14H2
• InChI Key: HRJMRFWIASFQGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)NC2=CC(=CC=C2)Cl
• Molecular Formula: C12H11ClN2
• Molecular Weight: 218.68 g/mol
• CAS RN: 857439-68-0

Description

Molecular Structure Analysis

The molecular formula of “1,2-Benzenediamine, N1-(3-chlorophenyl)-” is C12H11ClN2. Its molecular weight is 218.69. The InChI code is 1S/C12H11ClN2/c13-9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14/h1-8,15H,14H2.

Physical And Chemical Properties Analysis

“1,2-Benzenediamine, N1-(3-chlorophenyl)-” is a powder. It has a melting point of 87-88 degrees Celsius. The compound is stored at a temperature of -10 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• Reduction of Benzothiadiazoles

  A practical method for reducing 2,1,3-benzothiadiazoles to 1,2-benzenediamines using magnesium and methanol has been developed. This method tolerates sensitive functional groups like bromo, chloro, cyano, and ester (Prashad, Liu, & Repič, 2001).

• Host Molecule Synthesis

  Synthesis of new host molecules that form channel inclusion compounds, where 1,3-Benzenediamine derivatives crystallize in specific crystal systems, creating channels in the crystal lattice. These can accommodate guest molecules such as methanol, ethanol, and ethyl acetate (Fridman Moshe Kapon et al., 2006).

• Synthesis of Quinoxaline Derivatives

  Synthesis of 1-Aryl-3-(3'-chlorophenyl)-2-propen-1-ones and their conversion to quinoxaline derivatives. These compounds were evaluated for anticancer, antitubercular, and antimicrobial activities (Popat, Nimavat, Thaker, & Joshi, 2004).

• Cerebral Perfusion Tracer

  Preclinical studies of a cerebral blood flow tracer derived from 1,2-benzenediamine demonstrate its potential as a new clinical tracer for cerebral perfusion (Taylor et al., 1992).

• Phenylenediamines in Manufacturing

  Phenylenediamines, including 1,2-benzenediamines, are used in large volumes for the manufacture of polyurethanes and polyamides, and have applications in the photographic and dye industries (Layer, 2000).

• Aluminum Complexes Incorporating Schiff Base Ligands

  The study of aluminum complexes with Schiff base ligands derived from 1,2-benzenediamine shows their potential for applications in catalysis (Saucedo Azpeitia et al., 2011).

• Iron(II/III) Complexes with o-Diiminobenzosemiquinonate Ligands

  The use of N-phenyl-1,2-benzenediamine in the synthesis of iron complexes for potential applications in material science and catalysis (Chłopek et al., 2005).

• Biological Response Modifiers in Breast Cancer Therapy

  The synthesis and evaluation of compounds based on 1,2-benzenediamine derivatives as biological response modifiers for breast cancer treatment (Schertl et al., 2001).

• Photochromic Diarylethenes

  Study of photochromic diarylethenes bearing chlorine atoms, with 1,2-benzenediamine derivatives showing optoelectronic properties suitable for applications in photonic devices (Fan, Pu, Liu, & Yang, 2008).

• Synthesis of Chiral Bisferrocenyldiamines

  Preparation of chiral C(2)-symmetrical bisferrocenyl diamines from 1,2-benzenediamine, which show potential in asymmetric catalysis (Song et al., 1999).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501. The signal word is “Warning” and it is classified under the GHS07 pictogram.